7-hydroxy-3-(5-((3-(trifluoromethyl)phenyl)amino)-1,3,4-thiadiazol-2-yl)-2H-chromen-2-one
Overview
Description
This compound is a complex organic molecule. Unfortunately, there is not much specific information available about this exact compound .
Chemical Reactions Analysis
The chemical reactions involving this compound are not well-documented in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the available resources .Scientific Research Applications
Synthesis of New Heterocyclic Compounds
Research has focused on the synthesis of new coumarin derivatives from natural compounds like umbelliferone, leading to compounds with potential for further chemical modification and application in various fields of chemistry and biology (Al-Amiery et al., 2011).
Biological Activities
Anticancer Potential
Novel flavone derivatives have been synthesized and shown to have antitumor activities against breast cancer cell lines, with certain analogs demonstrating significant effectiveness. These studies provide insights into the mechanisms of action, including apoptosis as a mechanism of cell death (Thakor et al., 2016).
Antimicrobial and Antioxidant Activities
The antimicrobial and antioxidant activities of new compounds synthesized from coumarin derivatives have been explored, indicating their potential use in medical and pharmaceutical applications (Hatzade et al., 2008).
Photophysical and Electrochemical Properties
The thermal, photophysical, electrochemical, electroluminescent, and amplified spontaneous emission (ASE) properties of star-shaped single-polymer systems with simultaneous RGB emission have been investigated, demonstrating potential applications in optoelectronic devices (Liu et al., 2016).
Antifungal Activities
Newly synthesized coumarins have shown significant antifungal activities, further supported by DFT calculations that provide a detailed description of the molecular orbitals and potential for biological activity (Al-Amiery et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Given the lack of information about this specific compound, future research could focus on its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could potentially uncover new applications for this compound in various fields .
properties
IUPAC Name |
7-hydroxy-3-[5-[3-(trifluoromethyl)anilino]-1,3,4-thiadiazol-2-yl]chromen-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10F3N3O3S/c19-18(20,21)10-2-1-3-11(7-10)22-17-24-23-15(28-17)13-6-9-4-5-12(25)8-14(9)27-16(13)26/h1-8,25H,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPEIPGHUYHVKCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC2=NN=C(S2)C3=CC4=C(C=C(C=C4)O)OC3=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10F3N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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